Cas no 1895587-96-8 (1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol
• CAS No: 1895587-96-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5793332
• PubChem ID: 117286161
• Update Time: 2025-10-19

1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1895587-96-8
• 1-[(4-fluoro-3-methoxyphenyl)methyl]cyclopropan-1-ol
• EN300-1802724
• 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol

• Inchi： 1S/C11H13FO2/c1-14-10-6-8(2-3-9(10)12)7-11(13)4-5-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： LZVOMTNFRMPWDM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CC1(CC1)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol (CAS No. 1895587-96-8)

1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol (CAS No. 1895587-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and fluorinated aromatic moiety, exhibits potential applications in drug discovery and material science. Its molecular structure combines a methoxy group and a fluorine atom, which are critical for modulating biological activity and chemical stability.

In recent years, the demand for fluorinated compounds like 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol has surged due to their enhanced bioavailability and metabolic resistance. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutics targeting neurological and inflammatory disorders. The compound’s methylcyclopropanol segment also contributes to its stereochemical versatility, making it valuable for asymmetric synthesis.

From an industrial perspective, CAS No. 1895587-96-8 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods, such as palladium-catalyzed cross-coupling, have been explored to optimize its production. Environmental concerns and regulatory pressures have further driven the adoption of eco-friendly protocols, aligning with global trends like carbon footprint reduction and circular economy principles.

The compound’s physicochemical properties, including solubility and thermal stability, are frequently analyzed in academic studies. Its logP value and hydrogen bonding capacity are critical for predicting pharmacokinetic behavior, a topic highly searched in computational chemistry databases. Additionally, its potential as a chiral auxiliary in enantioselective reactions has been highlighted in peer-reviewed journals, addressing the growing need for stereocontrolled synthesis in modern organic chemistry.

Emerging applications of 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol extend to material science, where its derivatives are investigated for polymeric coatings and electronic materials. The integration of AI-driven molecular design tools has accelerated the exploration of its structure-activity relationships, a trend reflecting the intersection of cheminformatics and experimental research. Such advancements cater to industries prioritizing high-performance materials and smart polymers.

In summary, 1-(4-fluoro-3-methoxyphenyl)methylcyclopropan-1-ol (CAS No. 1895587-96-8) represents a multifaceted compound with broad scientific and industrial relevance. Its synthesis, properties, and applications continue to inspire innovation across disciplines, from medicinal chemistry to sustainable technology, making it a subject of enduring interest in both academic and commercial spheres.